![molecular formula C15H12Cl2N4O B3038648 3-(2,6-dichlorobenzyl)-2-methyl-1-(1H-1,2,4-triazol-3-yl)-4(1H)-pyridinone CAS No. 882747-68-4](/img/structure/B3038648.png)
3-(2,6-dichlorobenzyl)-2-methyl-1-(1H-1,2,4-triazol-3-yl)-4(1H)-pyridinone
Overview
Description
3-(2,6-dichlorobenzyl)-2-methyl-1-(1H-1,2,4-triazol-3-yl)-4(1H)-pyridinone, also known as DBTMP, is a heterocyclic compound with a wide range of applications in organic synthesis and scientific research. First reported in the literature in 1997, DBTMP has been studied extensively in recent years, with research focusing on its synthesis, mechanism of action, biochemical and physiological effects, and its use in lab experiments.
Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Novel Geminal Bis(heteroarylium) Salts : A study by Anders et al. (1997) demonstrates the synthesis of geminal bis(heteroarylium) salts using 5-amino-1-methyl-1H-1,2,4-triazole and 1-[(alkyl/aryl)chloromethyl]pyridinium chlorides, indicating potential use in various chemical syntheses (Anders et al., 1997).
Antifungal Activity of Triazole Derivatives : Bai et al. (2020) explored the design and synthesis of 1,2,4-triazole derivatives with antifungal properties, demonstrating potential agricultural applications (Bai et al., 2020).
Biological and Medicinal Applications
Antimicrobial Properties : Prakash et al. (2011) synthesized 3-(3-aryl-1-phenyl-1H-pyrazol-4-yl)-[1,2,4]triazolo[4,3-a]pyridines with iodine(III)-mediated oxidative approach, demonstrating potent antimicrobial agents (Prakash et al., 2011).
Anticancer Agents : Rostom et al. (2011) reported the synthesis of 3-cyano-1,4,6-trisubstituted-2(1H)-pyridinones with moderate antitumor potential, indicating potential applications in cancer therapy (Rostom, Faidallah, & Al-Saadi, 2011).
Other Applications
Catalytic and Structural Studies : El-Abadelah et al. (2018) conducted a study on the synthesis of 3-(pyridin-2-yl)dihydro-1,2,4-triazinone, highlighting its potential in catalytic processes (El-Abadelah et al., 2018).
Electronic Behavior Analysis : Evecen et al. (2018) performed theoretical analysis on compounds similar to 3-(2,6-dichlorobenzyl)-2-methyl-1-(1H-1,2,4-triazol-3-yl)-4(1H)-pyridinone, providing insights into their electronic properties (Evecen et al., 2018).
Mechanism of Action
Target of Action
Similar compounds have been found to bind with high affinity to multiple receptors , which can be helpful in developing new useful derivatives.
Mode of Action
It’s worth noting that similar compounds have shown to act as neuroprotectants and prevent neuronal cell death induced by the pi3-kinase pathway .
Biochemical Pathways
Similar compounds have been found to inhibit the activity of glycogen synthase kinase-3 (gsk-3) , which could potentially affect a variety of cellular processes.
Pharmacokinetics
Similar compounds have been found to be soluble in dmso , which could potentially impact their bioavailability.
Result of Action
Similar compounds have shown robust lipid modulating properties, lowering ldl and triglycerides while raising hdl in preclinical species .
properties
IUPAC Name |
3-[(2,6-dichlorophenyl)methyl]-2-methyl-1-(1H-1,2,4-triazol-5-yl)pyridin-4-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12Cl2N4O/c1-9-10(7-11-12(16)3-2-4-13(11)17)14(22)5-6-21(9)15-18-8-19-20-15/h2-6,8H,7H2,1H3,(H,18,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZXBKYOGOCFQITQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)C=CN1C2=NC=NN2)CC3=C(C=CC=C3Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12Cl2N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.